Cas no 17140-24-8 (1,1-dioxo-1,2-benzothiazol-3-one;dodecan-1-amine)

• Product Name: 1,1-dioxo-1,2-benzothiazol-3-one;dodecan-1-amine
• CAS No: 17140-24-8
• MF: C₁₉H₃₂N₂O₃S
• MW: 368.533984184265
• CID: 905483
• PubChem ID: 28317
• Update Time: 2025-04-19

1,1-dioxo-1,2-benzothiazol-3-one;dodecan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1,1-dioxo-1,2-benzothiazol-3-one;dodecan-1-amine
• AC1L1F2Y; NSC206438; 1,2-Benzisothiazolin-3-one, 1,1-dioxide, compd. with dodecylamine (1:1); NSC-206438; 1, 1,1-dioxide, compd. with dodecylamine (1:1); 1, 1,1-dioxide, compd. with 1-dodecanamine (1:1); 1,2-benzothiazol-3(2H)-one 1,1-dioxide - dodecan-1-amine (1:1); 1,2-Benzsothiazol-3(2H)-one, 1,1-dioxide, compd. with 1-dodecanamine (1:1);
• DTXSID80169083
• NSC 206438
• NSC206438
• 17140-24-8
• NSC-206438

• Inchi： 1S/C12H27N.C7H5NO3S/c1-2-3-4-5-6-7-8-9-10-11-12-13;9-7-5-3-1-2-4-6(5)12(10,11)8-7/h2-13H2,1H3;1-4H,(H,8,9)
• InChI Key： SDGNZFWKQHYOQW-UHFFFAOYSA-N
• SMILES： S1(C2C=CC=CC=2C(N1)=O)(=O)=O.NCCCCCCCCCCCC

Computed Properties

• Exact Mass: 368.21356
• Monoisotopic Mass: 368.21336406g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 10
• Complexity: 384
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 97.6Ų

Experimental Properties

• PSA: 89.26